1-((5-(Furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H15F3N2O3S/c19-18(20,21)11-3-1-4-12(9-11)23-17(25)22-10-13-6-7-15(27-13)16(24)14-5-2-8-26-14/h1-9,16,24H,10H2,(H2,22,23,25)
• InChI Key: IVFRVRBPVGJWTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O)C(F)(F)F
• Molecular Formula: C18H15F3N2O3S
• Molecular Weight: 396.4 g/mol

Description

1-((5-(Furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C18H15F3N2O3S and its molecular weight is 396.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study by Koza and Balcı (2011) reported the first synthesis of a novel class of compounds, demonstrating a methodology to create symmetrical urea derivatives, which could have implications for the development of new materials or pharmaceuticals (Koza & Balcı, 2011).
• Abdelrazek et al. (2010) synthesized novel pyridine and naphthyridine derivatives, indicating the versatility of furan and thiophene compounds in constructing complex heterocyclic structures with potential applications in drug discovery and material science (Abdelrazek et al., 2010).

Biological and Medical Applications

• Alabi et al. (2020) synthesized and characterized urea and thiourea derivatives for potential antibacterial and antifungal activities, highlighting the importance of such compounds in developing new antimicrobial agents (Alabi et al., 2020).
• A study by Fotsch et al. (2001) on trisubstituted phenyl urea derivatives explored their function as neuropeptide Y5 receptor antagonists, demonstrating their potential in therapeutic applications for obesity and other disorders (Fotsch et al., 2001).

Material Science and Engineering Applications

• Lloyd and Steed (2011) discussed the anion tuning of the rheology, morphology, and gelation of a low molecular weight salt hydrogelator, showing the potential of such compounds in material science for creating tunable materials (Lloyd & Steed, 2011).
• Bazhin et al. (2015) described new synthetic routes to trifluoromethylated N-heterocycles, opening pathways for the development of materials and pharmaceuticals with improved properties (Bazhin et al., 2015).